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Compound of Interest

Compound Name: D-Galactose-13C-5

Cat. No.: B12408877

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the core principles, experimental
methodologies, and applications of D-Galactose-13Cs tracer studies in metabolic research.
Stable isotope tracers, such as 3C-labeled galactose, are powerful tools for elucidating the
intricate pathways of cellular metabolism, offering insights into both normal physiology and
disease states.

Introduction to D-Galactose-3*Cs Tracers

D-Galactose, a C-4 epimer of glucose, plays a crucial role in various biological processes
beyond its basic function as an energy source. It is a key component of glycoproteins and
glycolipids, which are essential for cell signaling, recognition, and adhesion. The use of D-
galactose labeled with the stable isotope carbon-13 (33C) at specific positions (in this case, on
five of its six carbons) allows researchers to trace the metabolic fate of galactose through
various interconnected pathways. By employing advanced analytical techniques such as
Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS), the
incorporation of 13C from galactose into downstream metabolites can be precisely quantified,
providing a dynamic view of metabolic fluxes.

These studies are instrumental in understanding a range of conditions, from inherited metabolic
disorders like galactosemia to the metabolic reprogramming observed in cancer and the
physiological responses to exercise. Furthermore, D-galactose has been explored as a vector
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for prodrug design, highlighting the diverse applications of understanding its metabolic journey.

[1]

Core Metabolic Pathways of Galactose

The primary route for galactose metabolism is the Leloir pathway, which converts galactose
into glucose-1-phosphate. This intermediate can then enter glycolysis or be used for glycogen
synthesis. Additionally, galactose can be shunted into alternative pathways, particularly under
pathological conditions.

The Leloir Pathway

The Leloir pathway is a sequence of three enzymatic reactions that catabolize D-galactose.
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Enzymes

UDP-Galactose-4'-Epimerase (GALE)

Galactose-1-Phosphate
Uridylyltransferase (GALT)

Galactokinase (GALK)

Glycolysis / Glycogen Synthesis
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Enzymes

D-Galactose Aldose Reductase Galactose Dehydrogenase

NADPH > NADP+ NAD+ -> NADH

Galactonate

Xylulose-5-Phosphate

Pentose Phosphate
Pathway
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Experimental Design

Cell Culture / Animal Model
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D-Galactose-13Cs Labeling
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Sample Collection & Quenching
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Analytical Platform
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LC-MS
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Data Analysis & Interpretation

Biological Conclusion
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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